2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C20H18FIN2/c21-17-9-4-8-16(19(17)22)14-24-13-12-23-11-5-10-18(23)20(24)15-6-2-1-3-7-15/h1-11,20H,12-14H2
• InChI Key: ATGZSIWXUPYWIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CC=C3)CC4=C(C(=CC=C4)F)I
• Molecular Formula: C20H18FIN2
• Molecular Weight: 432.3 g/mol

Description

2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a pyrrolopyrazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. Furthermore, it has also been shown to have analgesic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine in lab experiments is its potent activity against cancer cells. This makes it a promising candidate for developing new cancer treatments. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could focus on investigating the mechanism of action of this compound in more detail. Additionally, further studies could be conducted to explore the potential applications of this compound in treating other diseases besides cancer.

Synthesis Methods

The synthesis of 2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine has been achieved through different methods. One of the commonly used methods involves the reaction of 3-fluoro-2-iodobenzyl bromide with 2-phenyl-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid in the presence of a base such as potassium carbonate. The reaction mixture is then heated at a high temperature to obtain the desired product.

Scientific Research Applications

2-[(3-fluoro-2-iodophenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine has been extensively studied for its potential applications in drug development. This compound has been shown to exhibit potent activity against various types of cancer cells, including lung, breast, and colon cancer cells. Furthermore, it has also been found to have anti-inflammatory and analgesic properties.